2-Amino-4-fluoro-5-methylbenzene-1-thiol

• IUPAC Name: 2-amino-4-fluoro-5-methylbenzenethiol
• InChI: InChI=1S/C7H8FNS/c1-4-2-7(10)6(9)3-5(4)8/h2-3,10H,9H2,1H3
• InChI Key: BQSFAQMTGCJCSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)N)S
• Molecular Formula: C7H8FNS
• Molecular Weight: 157.21 g/mol
• CAS No.: 1565977-92-5

Description

2-Amino-4-fluoro-5-methylbenzene-1-thiol, also known as 2-amino-4-fluoro-5-methylbenzenethiol, is a chemical compound with the molecular formula C7H8FNS. It has a molecular weight of 157.21. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8FNS/c1-4-2-7(10)6(9)3-5(4)8/h2-3,10H,9H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 157.21.

Relevant Papers The search results did not provide any specific peer-reviewed papers related to this compound.

Scientific Research Applications

Synthesis and Chemical Properties

2-Amino-4-fluoro-5-methylbenzene-1-thiol serves as a precursor in various synthetic pathways due to its unique structural features. The presence of amino, fluoro, and thiol groups allows for diverse chemical reactions, leading to the synthesis of complex molecules. For instance, it has been utilized in the enantioselective synthesis of α-fluoro-β(3)-amino esters, showcasing its potential in creating enantiopure α-fluoro-β(3)-amino acids with various side chains (Duggan et al., 2010). Additionally, its involvement in the solid-phase synthesis of benzothiazolyl compounds highlights its versatility in generating heterocyclic structures, which are crucial in medicinal chemistry (Mourtas et al., 2001).

Biological Activity and Medicinal Applications

The structural motif of this compound is found in various bioactive compounds, indicating its significance in medicinal chemistry. Derivatives synthesized from this compound have shown promising antitumor and antimicrobial activities. For example, compounds containing the this compound scaffold have demonstrated inhibition of cancer cell proliferation, suggesting potential applications in cancer therapy (Hao et al., 2017). Moreover, triazole derivatives starting from related structures have exhibited significant antimicrobial activities, further underscoring the importance of this chemical framework in developing new therapeutic agents (Bayrak et al., 2009).

Material Science and Sensing Applications

The unique electronic properties of this compound make it a candidate for material science applications, particularly in the development of sensors. The thiol group, in particular, can facilitate the binding to metal surfaces, forming self-assembled monolayers, which are crucial in the fabrication of biosensors and electronic devices. Additionally, derivatives of this compound have been explored as fluorescent probes for the detection of biological thiols, highlighting its utility in biochemical sensing and imaging applications (Shao et al., 2011).